Cas no 1322-50-5 (3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI))

3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI) structure
1322-50-5 structure
Product Name:3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI)
CAS No:1322-50-5
MF:C13H12N2O
MW:212.247182846069
CID:212100
PubChem ID:98499
Update Time:2025-04-19

3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI)
    • N-BENZYLNICOTINAMIDE
    • N-benzylpyridine-3-carboxamide
    • 219-705-1
    • nicotinic acid benzylamide
    • 3-Pyridinecarboxamide,N-(phenylmethyl)-
    • 2503-55-1
    • 3-Pyridinecarboxamide, ar-(phenylmethyl)- (9CI)
    • BENZYL NICOTINAMIDE
    • NSC 59992
    • Nicotinamide, N-benzyl-
    • Oprea1_664249
    • NS00027796
    • CHEMBL1739820
    • Z27749516
    • AKOS002167603
    • NSC59992
    • DTXSID0062476
    • 3-Pyridinecarboxamide, N-(phenylmethyl)-
    • UNII-HF1W0213QP
    • NSC-59992
    • CBDivE_012405
    • SCHEMBL354041
    • EINECS 219-705-1
    • Q27279899
    • 1322-50-5
    • HMS1749G04
    • HF1W0213QP
    • Inchi: 1S/C13H12N2O/c16-13(12-7-4-8-14-10-12)15-9-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,15,16)
    • InChI Key: JIAOUYONZMRJJD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.09506
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • Density: 1.155
  • Boiling Point: 457.9°C at 760 mmHg
  • Flash Point: 230.7°C
  • Refractive Index: 1.595
  • PSA: 41.99
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